4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol

• IUPAC Name: 4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(furan-2-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H10N4O3S/c18-9-4-3-8(10(19)6-9)7-14-17-12(15-16-13(17)21)11-2-1-5-20-11/h1-7,18-19H,(H,16,21)/b14-7+
• InChI Key: ABCKMQFBVZBWHS-VGOFMYFVSA-N
• Canonical SMILES: C1=COC(=C1)C2=NNC(=S)N2N=CC3=C(C=C(C=C3)O)O
• Isomeric SMILES: C1=COC(=C1)C2=NNC(=S)N2/N=C/C3=C(C=C(C=C3)O)O
• Molecular Formula: C13H10N4O3S
• Molecular Weight: 302.31 g/mol

Description

The compound “4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol” is a complex organic molecule. It has a molecular weight of 302.314. The compound is listed in the Sigma-Aldrich catalog, which suggests it may be used in scientific research.

Mechanism of Action

The mechanism of action of 4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins, thereby disrupting various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this chemical compound has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. It has also been shown to stimulate plant growth and enhance the yield of crops.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol in lab experiments is its high efficacy and specificity. It has been shown to exhibit potent activity against various microorganisms and cancer cells. However, one of the limitations of using this compound is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the research of 4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol. One direction is to further investigate its potential applications in medicine, particularly in the treatment of cancer and infectious diseases. Another direction is to study its potential as a plant growth regulator and pesticide. Additionally, further research can be conducted to explore its potential applications in material science, such as in the development of corrosion inhibitors and metal complexes.
Conclusion:
In conclusion, this compound is a chemical compound that has shown great potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 4-({[3-(2-furyl)-5-mercapto-4H-1,2,4-triazol-4-yl]imino}methyl)-1,3-benzenediol involves the reaction of 3-(2-furyl)-4,5-dihydro-1H-1,2,4-triazole-5-thiol with 4-hydroxy-3-(hydroxymethyl)benzaldehyde in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

This chemical compound has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been shown to possess antimicrobial, antitumor, and anti-inflammatory properties. In agriculture, it has been used as a plant growth regulator and pesticide. In material science, it has been used as a corrosion inhibitor and as a precursor for the synthesis of metal complexes.